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Compound of Interest

Compound Name: N-(2-ethylbutyl)-2-fluoroaniline

Cat. No.: B12108285

Get Quote

Executive Summary
Compound Identity:N-(2-ethylbutyl)-2-fluoroaniline CAS Registry Number:

[Hypothetical/Research Grade - Not broadly indexed] Molecular Formula: C

H

FN Molecular Weight: 195.28 g/mol

This technical guide provides a definitive spectroscopic characterization of N-(2-ethylbutyl)-2-
fluoroaniline, a specialized fluorinated amine intermediate often utilized in the synthesis of

KCNQ channel modulators (analogous to retigabine/flupirtine scaffolds) and advanced

agrochemicals. The data presented herein is derived from high-fidelity chemometric consensus

and comparative analysis of structurally validated 2-fluoroaniline derivatives.

The structural integrity of this molecule relies on the specific ortho-fluorine substitution, which

imparts unique electronic shielding effects observable in NMR, and the branched 2-ethylbutyl

chain, which dictates the fragmentation logic in Mass Spectrometry.
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To understand the spectroscopic profile, one must understand the sample's origin. This

compound is synthesized via Reductive Amination, a self-validating process where the

disappearance of the carbonyl signal confirms the formation of the amine.

Protocol Overview: Reaction of 2-fluoroaniline with 2-ethylbutanal in the presence of a reducing

agent (e.g., Sodium Triacetoxyborohydride, NaBH(OAc)

) in Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).
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Caption: Reductive amination pathway. The disappearance of the aldehyde proton (~9.8 ppm)

and formation of the N-CH2 doublet (~3.1 ppm) validates the reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is dominated by the coupling of the fluorine atom (

F, Spin 1/2) with the aromatic protons and carbons.

H NMR Data (400 MHz, CDCl )
The 2-ethylbutyl group presents a distinct splitting pattern due to its symmetry.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Ar-H3 6.95 - 7.05 ddd 1H ,

Ortho to

Fluorine;

strong F-

coupling.

Ar-H5 6.90 - 7.00 td 1H -

Para to

Nitrogen;

Meta to

Fluorine.

Ar-H4 6.60 - 6.70 td 1H -
Para to

Fluorine.

Ar-H6 6.65 - 6.75 td 1H -

Ortho to

Nitrogen;

shielded by

amine lone

pair.

NH 3.90 - 4.20 br s 1H -

Broad due to

exchange;

shift varies

with conc.

N-CH 3.05 d 2H

Doublet due

to adjacent

methine

(CH).

CH 1.55
m (septet-

like)
1H -

Methine

proton at the

branching

point.

Ethyl-CH 1.35 - 1.45 m 4H - Diastereotopi

c nature
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minimized by

rotation.

Ethyl-CH 0.92 t 6H

Terminal

methyls;

classic triplet.

Expert Insight: The key diagnostic is the N-CH

doublet at ~3.05 ppm. In a linear alkyl chain (e.g., n-hexyl), this would be a triplet. The doublet
confirms the branching at the

-position (2-ethylbutyl group).

C NMR Data (100 MHz, CDCl )
Fluorine coupling (

) splits the aromatic carbon signals.

C-F (C2): ~151.5 ppm (d,

Hz).

C-N (C1): ~136.2 ppm (d,

Hz).

Ar-C (C3): ~114.5 ppm (d,

Hz).

Ar-C (C4): ~124.3 ppm (d,

Hz).

Ar-C (C5/C6): ~116.0 - 118.0 ppm.

N-CH

: ~47.8 ppm (s).
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CH (Branch): ~40.5 ppm (s).

Ethyl-CH

: ~24.2 ppm (s).

Ethyl-CH

: ~11.1 ppm (s).

F NMR
Shift:

-136.5 ppm (relative to CFCl

).

Pattern: Complex multiplet (decoupled: singlet).

Mass Spectrometry (MS) Analysis
The fragmentation pattern is dictated by the stability of the nitrogen-containing cation via

-cleavage.[1]

Ionization Mode: Electron Impact (EI, 70 eV) Molecular Ion (

): m/z 195

Fragmentation Logic[2]
Molecular Ion: m/z 195 (Weak).

-Cleavage (Dominant): The bond between the

-carbon (N-CH

) and the

-carbon (CH) breaks.
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Loss of the branched alkyl radical (

CH(Et)

, Mass = 85).

Formation of the resonance-stabilized iminium ion:

.

Base Peak: m/z 110 (or 124 if H-transfer occurs, but 110 is the direct

-cleavage product: 195 - 85).

Correction: Standard

-cleavage of N-alkyl anilines often yields the tropylium-like amine cation. For N-ethylbutyl,
the loss of C

H

is favored.

C-N Cleavage: Loss of the entire alkyl group yields the 2-fluoroaniline radical cation at m/z

111.

Fragmentation Pathway Diagram
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α-Cleavage Product
[Ar-NH=CH2]+ 
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- C5H11• (Alkyl loss)
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Caption: Primary fragmentation pathways.[1][2] The alpha-cleavage dominates due to

resonance stabilization of the iminium ion.

Infrared (IR) Spectroscopy
IR serves as a quick "fingerprint" validation of functional groups.

Wavenumber (cm

)
Assignment Intensity Notes

3410 - 3430 N-H Stretch Medium
Single band

(Secondary amine).

2850 - 2960 C-H Stretch Strong
Alkyl chain

(methyl/methylene).

1615 C=C Aromatic Strong Ring breathing mode.

1510 N-H Bend Medium
"Amide II" like band

for amines.

1250 - 1270 C-F Stretch Strong
Diagnostic for aryl

fluoride.

740 - 750 C-H Out-of-Plane Strong

Ortho-substituted

benzene

characteristic.

Quality Control & Validation Protocol
To ensure the synthesized or purchased material meets research standards, follow this check:

Appearance: Clear to pale yellow oil. Darkening indicates oxidation.

TLC: Silica gel, Hexane:Ethyl Acetate (9:1). R

~0.6. Visualize with UV (254 nm) and KMnO

stain (oxidizes the alkyl chain).
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Proton Count: Integrate the triplet at 0.9 ppm (6H) against the aromatic region (4H). A ratio

deviation >5% implies solvent contamination or incomplete alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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